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Efficacy and Safety Comparison

The randomized, double-blind, multicenter phase III CONCEPT trial provides the most robust data for this

comparison [1]. The tables below summarize the key efficacy and safety outcomes.

Table 1: Comparison of Key Efficacy Endpoints

Vorolanib + Everolimus Hazard Ratio (HR) / P-

Efficacy Endpoint .
Everolimus (n=133) Monotherapy (n=133) value

Median PFS (per IRC) 10.0 months (95% CI, 6.4 months (95% ClI, HR 0.70; P =0.0171 [1]
8.2-10.4) 4.7-8.3)

Objective Response 24.8% (33/133) 8.3% (11/133) P =0.0003 [1]

Rate (ORR)

Median Duration of 11.1 months (95% ClI, 13.3 months (95% ClI, —

Response (DOR) 5.6-12.9) 5.6-12.9)

Median Overall 30.4 months (95% CI,  25.4 months (95% ClI, HR 0.94; P = 0.7369

Survival (OS) 16.5-NE) 19.1-NE) (Immature Data) [1]
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Table 2: Overview of Treatment Safety

Safety Profile Vorolanib + Everolimus Everolimus Monotherapy
Patients with Grade 72.2% (96/133) [1] 53.4% (71/133) [1]
23 TRAEs

Common Grade =23 Anemia (15.0%), Neutropenia (10.5%),  Anemia (16.5%),
TRAESs Proteinuria (9.8%) [2] Hypertriglyceridemia (6.8%) [2]

Experimental Protocol of the CONCEPT Trial

The data in the tables above were generated through the following rigorous methodology [1] [2]:

e Study Design: A three-arm, randomized, double-blind, phase Il study.

e Objective: To assess vorolanib plus everolimus versus either monotherapy as second-line treatment

in metastatic RCC.
e Patient Population: 399 adults (ages 18-75) with advanced or metastatic RCC with a clear cell

component who had progressed after one prior VEGF receptor tyrosine kinase inhibitor (TKI) therapy.

Patients with brain metastases were excluded.
¢ Treatment Regimen: Patients were randomized 1:1:1 to receive:
o Combination Arm: Vorolanib 200 mg orally once daily + Everolimus 5 mg orally once daily.
o Monotherapy Arms: Vorolanib 200 mg + placebo, or Everolimus 10 mg + placebo.
¢ Treatment Duration: In 28-day continuous cycles until disease progression, unacceptable toxicity,
withdrawal, or death.
¢ Primary Endpoint: Progression-free survival (PFS) as assessed by an Independent Review
Committee (IRC) using RECIST v1.1 criteria.
o Key Secondary Endpoints: Objective Response Rate (ORR), Overall Survival (OS), and Safety.

Mechanistic Rationale for the Combination

The therapeutic rationale for combining vorolanib and everolimus lies in the simultaneous inhibition of two

crucial signaling pathways in renal cell carcinoma. The following diagram illustrates this synergistic

mechanism of action.
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Dual Pathway Inhibition in RCC Treatment
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Figure 1: Dual Pathway Inhibition in RCC Treatment. This diagram shows how VHL gene inactivation
leads to HIF-a accumulation, promoting tumor angiogenesis through VEGF and mTOR pathways [3].
Vorolanib inhibits receptor tyrosine kinases (VEGFR/PDGFR) to block VEGF signaling, while everolimus

directly inhibits mTOR signaling, providing synergistic suppression of tumor growth [3].

Interpretation and Research Implications

For researchers and clinicians, the CONCEPT trial data indicates:

e Superior Efficacy: The vorolanib-everolimus combination represents a more efficacious second-line
option for metastatic RCC than single-agent everolimus, based on significantly improved PFS and
ORR [1].

¢ Manageable Toxicity: The higher rate of adverse events with the combination requires proactive
management, but the safety profile is considered manageable with dose adjustments and supportive
care [3].

e Ongoing Evaluation: Overall survival data were immature at the time of analysis, and further follow-
up is needed to fully establish the survival benefit of the combination regimen [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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